Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Sotrastaurin long-term safety versus standard

regimens

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 425637-18-9
Cat. No.: S548501

Compound Focus: Sotrastaurin

Get Quote

How to Proceed with Your Research

To create your comparison guide, you will need to locate specific data on Sotrastaurin. Here is a template

for the kind of information to gather, structured for easy comparison.

Parameter

Sotrastaurin

Standard Regimen Supporting Data /
(e.g., Ciclosporin) Citation

Long-Term Safety &
Tolerability

Severe Adverse Event
(SAE) Rate

Discontinuation due to AEs

Common AEs (e.g.,
infection, hypertension)

Efficacy Outcomes

Data required

Data required

Data required

Data required

Data required

Data required
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Parameter

Graft survival rate (e.g., at 3
years)

Acute rejection rate (e.g., at
1 year)

Renal function (e.g., mean
GFR)

Key Experimental
Findings

Study Design & Duration

Primary Endpoint Met?

(Y/N, p-value)

Key Secondary Endpoints

Sotrastaurin

Data required

Data required

Data required

e.g., Phase Ill, 36-
month extension

Data required

Data required

Standard Regimen
(e.g., Ciclosporin)

Supporting Data /

Citation

Data required

Data required

Data required

e.g., Phase Ill, 36-month
extension

Data required

Data required

Framework for Experimental Protocol Details

Once you locate the primary research, you can structure the methodology section of your guide as follows:

¢ Study Design: Specify whether the data comes from a randomized controlled trial (RCT), its phase
(l/mn, and if it is double-blinded.

¢ Patient Population: Detail the inclusion criteria (e.g., de novo kidney transplant recipients), key
baseline characteristics, and the number of patients enrolled in each arm.

¢ Intervention & Comparator:
o Intervention Arm: Sotrastaurin dosage, frequency, and target trough levels.
o Control Arm: The specific standard regimen used for comparison (e.g., Ciclosporin
microemulsion) with its dosage and target levels.
e Concomitant Medications: List background immunosuppression (e.g., Mycophenolate Mofetil,

corticosteroids).

e Primary & Secondary Endpoints:
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o Efficacy: e.g., Composite efficacy failure rate (treated biopsy-proven acute rejection [tBPAR],
graft loss, death).
o Safety: e.g., Incidence of adverse events, serious adverse events, laboratory abnormalities
over the long-term follow-up period.
¢ Statistical Analysis: Describe the statistical plan, including the sample size calculation, the
confidence intervals used, and the methods for handling missing data.

Targeted Search Strategies for Researchers

To find the correct data, I recommend these targeted approaches:

¢ Refine the Search: Double-check the spelling of "Sotrastaurin.” It is a protein kinase C inhibitor
(PKC inhibitor) initially developed by Novartis for transplantation and autoimmune diseases.

e Search Clinical Trial Registries: Use platforms like ClinicalTrials.gov and the EU Clinical Trials
Register. Search for "Sotrastaurin” to find completed phase Il and Il trials. The results pages often
list publications linked to the trial.

¢ Access Scientific Databases: Perform an advanced search on PubMed. Use the query:
"Sotrastaurin” AND ("transplantation" OR "safety" OR "long-term"). Filter for
"Clinical Trial" and "Randomized Controlled Trial" article types.

¢ Review Regulatory Documents: If the drug was approved in any market, check the assessment
reports from agencies like the European Medicines Agency (EMA), which provide detailed efficacy
and safety analyses.

Mechanistic Diagram of Immunosuppressant Action

The following diagram illustrates the general signaling pathway targeted by drugs like Setrastaurin,

providing context for its mechanism compared to standard regimens.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s548501?utm_src=pdf-body
https://www.smolecule.com/products/s548501?utm_src=pdf-body
https://www.smolecule.com/products/s548501?utm_src=pdf-body
https://www.smolecule.com/products/s548501?utm_src=pdf-body
https://www.smolecule.com/products/s548501?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

T-Cell Activation Pathway

(TCR Engagemena

Signal 1
y

(PLC—V ActivatiorD

nhibits

Calcineurin Inhibitor (e.g., Ciclosporin, Tacrolimus)

(DAG ProductiorD (Calcium Inﬂux)

ignal 2
|
(PKC ActivatiorD (Calcineurin ActivatiorD

Promotes
[nflammation

Y
(NF-KB Signaling) (NFAT ActivatiorD

/

T-Cell Proliferation
& Cytokine Production

Inhibits

Click to download full resolution via product page

To cite this document: Smolecule. [Sotrastaurin long-term safety versus standard regimens].

Smolecule, [2026]. [Online PDF]. Available at:

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s548501?utm_src=pdf-body-img
https://www.smolecule.com/products/b548501#sotrastaurin-long-term-safety-versus-standard-regimens
https://www.smolecule.com/products/b548501#sotrastaurin-long-term-safety-versus-standard-regimens
https://www.smolecule.com/products/s548501?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

[https://www.smolecule.com/products/b548501#sotrastaurin-long-term-safety-versus-standard-

regimens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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